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Cat. No.: B101836
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Nicofuranose, a tetranicotinoyl ester of fructose, is a niacin derivative developed as a

hypolipidemic agent for the management of cardiovascular diseases. As a member of the

nicotinic acid class of drugs, its primary mechanism of action involves the modulation of lipid

metabolism, leading to reductions in plasma cholesterol and triglycerides. This technical guide

provides a comprehensive overview of the discovery, historical development, and

pharmacological profile of nicofuranose, including its chemical properties, synthesis (where

available), and mechanism of action. While specific details of its initial discovery and a precise,

reproducible synthesis protocol are not readily available in contemporary digital archives, this

document synthesizes the existing knowledge, drawing parallels with its parent compound,

nicotinic acid, to provide a thorough understanding for research and drug development

professionals.
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Cardiovascular diseases remain a leading cause of morbidity and mortality worldwide, with

dyslipidemia being a major modifiable risk factor. Nicotinic acid (niacin) has been a cornerstone

in the treatment of dyslipidemia for its beneficial effects on the lipid profile, including lowering

low-density lipoprotein (LDL) cholesterol and triglycerides, while increasing high-density

lipoprotein (HDL) cholesterol.[1] However, the clinical use of nicotinic acid is often limited by

side effects, most notably cutaneous flushing. This has driven the development of various

derivatives, such as nicofuranose, with the aim of improving tolerability while retaining

therapeutic efficacy.

Nicofuranose, also known by trade names such as Bradilan and Vasperdil, is chemically

designated as β-D-fructofuranose, 1,3,4,6-tetra-3-pyridinecarboxylate. It was developed as a

prodrug to deliver nicotinic acid, with the goal of providing a slower release and potentially

reducing the incidence of flushing.

Historical Development
Detailed information regarding the specific timeline and researchers involved in the initial

discovery and synthesis of nicofuranose is scarce in the readily accessible scientific literature.

The development of nicofuranose appears to fall within a broader period of research focused

on creating nicotinic acid derivatives with improved pharmacological profiles. A Swiss patent,

number 366,523, is associated with nicofuranose, suggesting its origins in the mid-20th

century, a period of active development in cardiovascular pharmaceuticals.[2] Clinical

investigations with "tetranicotinoylfructose" (Bradilan) have shown its efficacy in lowering

cholesterol levels in Type II hyperlipoproteinemia and triglycerides in Type IV cases.[3][4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of nicofuranose is presented in Table

1.
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Property Value

CAS Number 15351-13-0

Molecular Formula C₃₀H₂₄N₄O₁₀

Molecular Weight 600.54 g/mol

IUPAC Name

[(2R,3R,4S,5R)-5-hydroxy-3,4-bis(pyridine-3-

carbonyloxy)-5-(pyridine-3-

carbonyloxymethyl)oxolan-2-yl]methyl pyridine-

3-carboxylate

Synonyms
1,3,4,6-tetranicotinoyl fructofuranose, Bradilan,

Vasperdil

Melting Point 133-136 °C

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the industrial or laboratory-scale synthesis of

nicofuranose is not publicly available in the reviewed literature. However, based on its

chemical structure, a general synthetic approach can be postulated. The synthesis would likely

involve the esterification of D-fructose with nicotinoyl chloride, the acid chloride derivative of

nicotinic acid.

Postulated General Synthesis Workflow
The logical workflow for the synthesis of nicofuranose would involve several key steps, as

depicted in the following diagram.

Synthesis of Nicofuranose

Starting Materials:
D-Fructose and Nicotinic Acid

Activation of Nicotinic Acid
(e.g., conversion to Nicotinoyl Chloride)

Esterification Reaction with D-Fructose
in the presence of a base (e.g., pyridine)

Purification of Nicofuranose
(e.g., chromatography, recrystallization) Nicofuranose
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Caption: Postulated general workflow for the synthesis of nicofuranose.

General Experimental Considerations (Hypothetical)
Materials: D-Fructose, thionyl chloride (or similar activating agent), nicotinic acid, pyridine (as

solvent and base), and appropriate solvents for purification.

Procedure:

Activation of Nicotinic Acid: Nicotinic acid would be converted to its more reactive acid

chloride derivative, nicotinoyl chloride. This is a standard organic chemistry procedure, often

achieved by reacting the carboxylic acid with thionyl chloride or oxalyl chloride.

Esterification: D-Fructose would be dissolved in a suitable solvent, likely an excess of a non-

protic base such as pyridine to also act as a catalyst and acid scavenger. Nicotinoyl chloride

would then be added, likely in a controlled manner (e.g., dropwise at reduced temperature)

to manage the exothermic reaction. The reaction would proceed to esterify the hydroxyl

groups of the fructose molecule.

Work-up and Purification: After the reaction is complete, the crude product would be isolated.

This would typically involve quenching the reaction, followed by extraction and washing to

remove unreacted starting materials and byproducts. The final purification of nicofuranose
would likely be achieved through techniques such as column chromatography or

recrystallization to obtain a product of high purity.

Disclaimer: This is a generalized, hypothetical protocol. The actual industrial synthesis may

involve different reagents, catalysts, and conditions, and would require optimization and safety

assessments.

Pharmacological Mechanism of Action
Nicofuranose is a prodrug of nicotinic acid, and its pharmacological effects are attributed to

the in vivo release of nicotinic acid. The primary mechanism of action for nicotinic acid in lipid-

lowering is mediated through its interaction with the G protein-coupled receptor 109A

(GPR109A), also known as hydroxycarboxylic acid receptor 2 (HCA₂).[5][6]

Signaling Pathway
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The activation of GPR109A by nicotinic acid in adipocytes initiates a signaling cascade that

ultimately leads to a reduction in the mobilization of free fatty acids (FFAs) to the liver. This, in

turn, reduces the hepatic synthesis of triglycerides and the subsequent production and

secretion of very-low-density lipoprotein (VLDL). As VLDL is a precursor to LDL, this leads to a

reduction in LDL cholesterol levels.
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Caption: Signaling pathway of nicofuranose via nicotinic acid and the GPR109A receptor.
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Quantitative Pharmacological Data
While specific, large-scale clinical trial data for nicofuranose is limited in publicly accessible

databases, the effects are expected to be comparable to those of nicotinic acid. A meta-

analysis of nicotinic acid's effects on lipid profiles provides a quantitative insight into its

therapeutic potential.

Parameter Mean Change

Total Cholesterol -10%

Triglycerides -20%

LDL Cholesterol -14%

HDL Cholesterol +16%

Note: Data is from a meta-analysis of nicotinic acid and may not be fully representative of

nicofuranose at all dosages.[7]

Conclusion
Nicofuranose represents a second-generation approach to leveraging the lipid-modifying

benefits of nicotinic acid, with a design aimed at improving its side-effect profile. While a

detailed historical account of its discovery and specific synthesis protocols are not readily

available, its pharmacological basis as a prodrug of nicotinic acid is well-understood. Its

mechanism of action through the GPR109A receptor provides a clear rationale for its effects on

lipid metabolism. For researchers and drug development professionals, nicofuranose serves

as an important case study in the prodrug approach to enhancing the therapeutic index of

established pharmacologically active agents. Further research into historical archives and

potentially undisclosed industry documentation would be necessary to fully elucidate the early

development of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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